Cas no 741698-91-9 ((furan-3-yl)methyl(2-methoxyethyl)amine)

• Product Name: (furan-3-yl)methyl(2-methoxyethyl)amine
• CAS No: 741698-91-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD16793217
• CID: 4166037
• PubChem ID: 62544942
• Update Time: 2025-10-30

(furan-3-yl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, N-(2-methoxyethyl)-
• N-(3-furylmethyl)-2-methoxyethanamine
• n-(Furan-3-ylmethyl)-2-methoxyethan-1-amine
• (furan-3-yl)methyl(2-methoxyethyl)amine
• EN300-236562
• [(furan-3-yl)methyl](2-methoxyethyl)amine
• CS-0303655
• 741698-91-9
• N-(furan-3-ylmethyl)-2-methoxyethanamine
• F2189-0810
• AKOS011835795

• MDL： MFCD16793217
• Inchi： 1S/C8H13NO2/c1-10-5-3-9-6-8-2-4-11-7-8/h2,4,7,9H,3,5-6H2,1H3
• InChI Key： VRDCMOSNKJTOCR-UHFFFAOYSA-N
• SMILES： O1C=CC(CNCCOC)=C1

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.4Ų

Additional information on (furan-3-yl)methyl(2-methoxyethyl)amine

The Chemical Compound (furan-3-yl)methyl(2-methoxyethyl)amine (CAS No. 741698-91-9)

The compound (furan-3-yl)methyl(2-methoxyethyl)amine (CAS No. 741698-91-9) is a versatile organic compound with a unique structure that combines a furan ring, an amine group, and an ether functionality. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, which includes a furan moiety at the 3-position, a methyl group attached to the nitrogen atom, and a 2-methoxyethyl chain, makes it a valuable building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of (furan-3-yl)methyl(2-methoxyethyl)amine in the development of bioactive compounds. For instance, researchers have explored its role as an intermediate in the synthesis of antifungal agents and insecticides. The presence of the furan ring imparts unique electronic properties to the molecule, enabling it to interact with biological targets in ways that are distinct from other amine-containing compounds. This has led to increased interest in its use as a precursor for developing novel agrochemicals with enhanced efficacy and reduced environmental impact.

In the pharmaceutical industry, (furan-3-yl)methyl(2-methoxyethyl)amine has been utilized as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Its ability to form stable bonds with other functional groups makes it a valuable component in drug design. For example, recent research has focused on its potential as a scaffold for developing kinase inhibitors, which are critical in treating conditions such as cancer and inflammatory diseases.

The synthesis of (furan-3-yl)methyl(2-methoxyethyl)amine involves a multi-step process that typically begins with the preparation of the furan derivative. This is followed by nucleophilic substitution reactions to introduce the amine and ether functionalities. The optimization of these steps has been a focus of recent studies, with researchers seeking to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as using catalytic systems or solvent-free conditions, have shown promise in this regard.

From an analytical standpoint, (furan-3-yl)methyl(2-methoxyethyl)amine has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are crucial for understanding its reactivity and stability under different conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity patterns, further enhancing our understanding of this compound.

In terms of applications beyond pharmaceuticals and agrochemicals, (furan-3-yl)methyl(2-methoxyethyl)amine has shown potential in materials science. Its ability to form stable covalent bonds makes it a candidate for use in polymer synthesis or as a cross-linking agent. Recent research has explored its role in developing novel polymeric materials with improved mechanical properties and thermal stability.

Looking ahead, the continued exploration of (furan-3-yl)methyl(2-methoxyethyl)amine is expected to yield further breakthroughs in its application across diverse industries. Its unique combination of functional groups positions it as a key player in the development of next-generation compounds with tailored properties. As research into this compound progresses, it is likely that new synthetic routes and applications will emerge, solidifying its importance in modern chemistry.